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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthetic pathway of
coronaridine, a key monoterpenoid indole alkaloid (MIA) found in Tabernanthe iboga.
Coronaridine serves as a crucial precursor to the anti-addictive compound ibogaine. This
document details the enzymatic steps, key intermediates, and relevant experimental protocols
for studying this pathway.

Overview of the Coronaridine Biosynthetic Pathway

The biosynthesis of coronaridine in Tabernanthe iboga is a complex process that begins with
primary metabolites and proceeds through a series of enzymatic reactions to form the
characteristic iboga alkaloid scaffold. The pathway originates from the precursors tryptophan,
derived from the shikimate pathway, and geranyl diphosphate. These molecules are condensed
to form strictosidine, the universal precursor to all MIAs.

Subsequent enzymatic transformations lead to the formation of the highly reactive
intermediate, dehydrosecodine. A key step in the formation of the iboga scaffold is the
cyclization of dehydrosecodine, catalyzed by coronaridine synthase (CorS), which ultimately
yields (-)-coronaridine. This process is distinct from the biosynthesis of other related alkaloids
and involves a unique enzymatic mechanism. Following its synthesis, coronaridine can be
further metabolized to produce other important iboga alkaloids, such as ibogaine, through
hydroxylation and methylation steps.
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Key Enzymes and Intermediates

The biosynthesis of coronaridine involves several key enzymes that catalyze specific

transformations. The table below summarizes these enzymes and their roles in the pathway.

Enzyme

Abbreviation

Function

Strictosidine Synthase

STR

Catalyzes the Pictet-Spengler
reaction between tryptamine
and secologanin to form

strictosidine.

Strictosidine B-D-Glucosidase

SGD

Deglycosylates strictosidine to

form a reactive aglycone.

Geissoschizine Synthase

GS

Reduces the strictosidine
aglycone to form

geissoschizine.

Precondylocarpine Acetate

Synthase

PAS

Oxidizes stemmadenine
acetate to precondylocarpine

acetate.

Dihydroprecondylocarpine

Acetate Synthase

DPAS

Reduces precondylocarpine
acetate to
dihydroprecondylocarpine
acetate, which spontaneously

forms dehydrosecodine.

Coronaridine Synthase

CorS

Catalyzes the cyclization of
dehydrosecodine to form the
iboga alkaloid scaffold of (-)-
coronaridine.

Ibogamine-10-hydroxylase

110H

Hydroxylates coronaridine at

the 10-position.

Noribogaine-10-O-

methyltransferase

N10OMT

Methylates the 10-hydroxyl
group to form voacangine, a

precursor to ibogaine.
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Quantitative Data

While detailed kinetic parameters for every enzyme in the coronaridine pathway from T. iboga
are not extensively published in a consolidated format, the following table presents available
quantitative information to provide a basis for experimental design.

Organism/Syst

Parameter Value Enzyme Reference
em
Substrate
) ] ] [Farrow et al.,
Concentration TiDPAS2 and In vitro enzyme o
- 50uM ] 2019, as cited in
(Precondylocarpi TiCorS assay q
ne Acetate)
Enzyme ] [Farrow et al.,
) ] In vitro enzyme o
Concentration 1uM TiDPAS2 2019, as cited in
. assay
(TIDPAS2) 9]
Enzyme ) [Farrow et al.,
_ ] In vitro enzyme ] )
Concentration 5uM TiCorS 2019, as cited in
_ assay
(TiCorS) 9]
] [Farrow et al.,
Cofactor ) ] In vitro enzyme o
8 equivalents TiDPAS2 2019, as cited in
(NADPH) assay
9]
[Analysis and
Coronaridine characteristics of
Content in C. ) Catharanthus coronaridine, an
30mg gt FW. Not Applicable ) )
roseus leaves roseus alkaloid found in
(25°C) Catharanthus
roseus - NIH]
[Analysis and
Coronaridine characteristics of
Contentin C. ) Catharanthus coronaridine, an
320 mg g~ FW. Not Applicable ) ]
roseus leaves roseus alkaloid found in

(35°C)

Catharanthus

roseus - NIH]
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Signaling Pathways and Experimental Workflows
Biosynthesis Pathway of Coronaridine

The following diagram illustrates the core biosynthetic pathway leading to the formation of (-)-
coronaridine in Tabernanthe iboga.
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[https://www.benchchem.com/product/b8654321#biosynthesis-pathway-of-coronaridine-in-
tabernanthe-iboga]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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